N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-2,2-diphenylacetamide

• IUPAC Name: N-[(6-methylpyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C21H19N3OS/c1-15-9-8-14-18(22-15)23-21(26)24-20(25)19(16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-14,19H,1H3,(H2,22,23,24,25,26)
• InChI Key: UNAXUDBJJDBYRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=S)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-2,2-diphenylacetamide, also known as MPAA, is a compound that has gained significant attention in the scientific community due to its potential applications in biomedical research.

Mechanism of Action

The mechanism of action of N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-2,2-diphenylacetamide is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression. Inhibition of HDAC activity can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the inhibition of cancer cell growth. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a role in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells. Additionally, this compound has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-2,2-diphenylacetamide in lab experiments is its potential applications in cancer research. This compound has been shown to exhibit anticancer activity against various types of cancer cells. Another advantage is its potential applications in anti-inflammatory and antiviral research. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-2,2-diphenylacetamide. One potential direction is the investigation of its potential applications in combination therapy with other anticancer agents. Another direction is the investigation of its potential applications in the treatment of other diseases, such as autoimmune diseases and viral infections. Additionally, the development of more efficient synthesis methods for this compound could lead to its wider use in biomedical research.
Conclusion:
In conclusion, this compound is a compound that has shown potential applications in biomedical research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound in various fields of biomedical research.

Scientific Research Applications

N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-2,2-diphenylacetamide has shown potential applications in biomedical research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. This compound has also been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been reported to exhibit antiviral activity by inhibiting the replication of certain viruses.